Cas no 73003-90-4 (5-(2,5-Dioxotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic Anhydride)

• Product Name: 5-(2,5-Dioxotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic Anhydride
• CAS No: 73003-90-4
• MF: C₁₃H₁₂O₆
• MW: 264.230784416199
• MDL: MFCD00039141
• CID: 563680
• PubChem ID: 87568361
• Update Time: 2025-04-19

5-(2,5-Dioxotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dioxotetrahydrofuran-3-yl)-4-methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione
• 5-(2,5-Dioxotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic Anhydride
• 1,3-Isobenzofurandione,3a,4,5,7a-tetrahydro-7-methyl-5-(tetrahydro-2,5-dioxo-3-furanyl)-
• 3a,4,5,7a-Tetrahydro-7-methyl-5-(tetrahydro-2,5-dioxofuran-3-yl)isobenzofuran-1,3-dione
• 5-(2,5-Diketotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylicanhydride
• B 4400
• Epiclon B 4400
• Epiclon EXP 4400
• 1,3-Isobenzofurandione, 3a,4,5,7a-tetrahydro-7-methyl-5-(tetrahydro-2,5-dioxo-3-furanyl)-
• 5-(2,5-dioxooxolan-3-yl)-7-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione
• 5
• AS-49391
• 5-(2,5-dioxotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic acid anhydride
• 3a,4,5,7a-tetrahydro-7-methyl-5-(tetrahydro-2,5-dioxo-3-furanyl)-1,3-isobenzofurandione
• MFCD00039141
• FT-0619571
• SCHEMBL262346
• CS-0153115
• 5-(2,5-Diketotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic anhydride
• B-4400
• 281D83AH5V
• 5-(2,5-Dioxotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic Anhydride, >/=95%
• 73003-90-4
• AKOS015855816
• NS00060055
• 6-(2,5-DIOXOOXOLAN-3-YL)-4-METHYL-3A,6,7,7A-TETRAHYDROISOBENZOFURAN-1,3-DIONE
• I10003
• A866168
• 5-(2,5-dioxooxolan-3-yl)-7-methyl-1,3,3a,4,5,7a-hexahydro-2-benzofuran-1,3-dione
• DTXSID50888355
• D1901
• Q27254248
• EINECS 277-212-7
• 5-(2,5-dioxotetrahydrofuran-3-yl)-7-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione
• 96231-11-7
• UNII-281D83AH5V
• 1H-Indole-3-carbothioicacidamide
• 6-(2,5-DIOXOOXOLAN-3-YL)-4-METHYL-3A,6,7,7A-TETRAHYDRO-2-BENZOFURAN-1,3-DIONE
• DB-055714
• DGQOZCNCJKEVOA-UHFFFAOYSA-N

• MDL： MFCD00039141
• Inchi： 1S/C13H12O6/c1-5-2-6(7-4-9(14)18-11(7)15)3-8-10(5)13(17)19-12(8)16/h2,6-8,10H,3-4H2,1H3
• InChI Key： DGQOZCNCJKEVOA-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)=CC(C3C(=O)OC(C3)=O)CC2C1=O)=O

Computed Properties

• Exact Mass: 264.06300
• Monoisotopic Mass: 264.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -0.1

Experimental Properties

• Color/Form: Light yellow powder or solid
• Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 172.0 to 176.0 deg-C
• Refractive Index: 1.591
• Solubility: Insuluble (1.6E-4 g/L) (25 ºC),
• PSA: 86.74000
• LogP: 0.35810
• Solubility: Soluble in acetone

5-(2,5-Dioxotetrahydrofuryl)-3-methyl-3-cyclohexene-1,2-dicarboxylic Anhydride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Material Chemicals High Polymer Materials